cis-Parinaroyl CoA

• Molecular Formula: C39H62N7O17P3S
• Molecular Weight: 1025.9 g/mol
• InChI: InChI=1S/C39H62N7O17P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-30(48)67-23-22-41-29(47)20-21-42-37(51)34(50)39(2,3)25-60-66(57,58)63-65(55,56)59-24-28-33(62-64(52,53)54)32(49)38(61-28)46-27-45-31-35(40)43-26-44-36(31)46/h5-12,26-28,32-34,38,49-50H,4,13-25H2,1-3H3,(H,41,47)(H,42,51)(H,55,56)(H,57,58)(H2,40,43,44)(H2,52,53,54)/b6-5+,8-7-,10-9-,12-11+/t28-,32-,33-,34+,38-/m1/s1
• InChIKey: CHCCRPKXEDVIJZ-KHNYNXCNSA-N

cis-Parinaroyl CoA: Intrinsically Fluorescent Fatty Acyl-CoA for High-Sensitivity Lipid Metabolism Assays

cis-Parinaroyl CoA (cis-parinaroyl coenzyme A) is a naturally occurring, intrinsically fluorescent long-chain fatty acyl-CoA. Its fluorescence properties—excitation at ~312–324 nm and emission at ~416–420 nm—enable direct, label-free detection of molecular interactions in real time [1]. This eliminates the need for extrinsic fluorophores or radiolabels, providing a significant advantage for quantitative binding, displacement, and FRET-based studies of lipid-binding proteins and enzymes [2]. It is widely utilized as a high-affinity probe for acyl-CoA binding proteins (ACBP), sterol carrier protein-2 (SCP-2), fatty acid binding proteins (FABPs), and nuclear receptors [3].

Detection Label-free, intrinsic fluorescence (Ex ~320 nm, Em ~416 nm)

Target Engagement Reported high-affinity probe for ACBP, SCP-2, FABPs, PPARα, HNF-4α

Assay Format Compatible with homogeneous binding, displacement, and FRET assays

• [1] Huang H, Atshaves BP, Frolov A, Kier AB, Schroeder F. Acyl-coenzyme A binding protein expression alters liver fatty acyl-coenzyme A metabolism. Biochemistry. 2005 Aug 2;44(30):10282-97. doi: 10.1021/bi0477891. View Source
• [2] Hostetler HA, Kier AB, Schroeder F. Peroxisome proliferator-activated receptor alpha interacts with high affinity and is conformationally responsive to endogenous ligands. J Biol Chem. 2005 May 13;280(19):18667-82. doi: 10.1074/jbc.M412062200. View Source
• [3] Frolov A, Schroeder F. Sterol carrier protein-2, a new fatty acyl coenzyme A-binding protein. J Biol Chem. 1996 Dec 13;271(50):31878-84. doi: 10.1074/jbc.271.50.31878. View Source

Why Non-Fluorescent Acyl-CoAs Are Inadequate Substitutes for cis-Parinaroyl CoA in Binding and FRET Assays

Common acyl-CoA analogs like oleoyl-CoA or palmitoyl-CoA lack intrinsic fluorescence. Their use necessitates either radiolabeling (e.g., [14C]oleoyl-CoA) or extrinsic labeling, which introduces potential artifacts from altered ligand geometry, changes in binding affinity, and the requirement for separation steps like Lipidex-1000 assays [1]. In contrast, cis-Parinaroyl CoA serves as a direct fluorescent probe, enabling homogeneous, real-time monitoring of ligand binding and displacement without separation, and it functions as a potent FRET acceptor from intrinsic tryptophan residues [2]. Its high-affinity binding to key lipid-binding proteins (Kd in the low nM range) is often comparable to or greater than non-fluorescent analogs, making it a biologically relevant and experimentally superior tool for kinetic and mechanistic studies [3].

cis-Parinaroyl CoA

Non-Fluorescent Acyl-CoAs

Intrinsic fluorescence for direct detection

Require radiolabeling or extrinsic fluorophores

Homogeneous, real-time monitoring

Often need separation steps, may introduce artifacts

Reported high-affinity binding comparable to natural ligands

Affinity may shift with label attachment; binding geometry altered

• [1] Frolov A, Cho TH, Murphy EJ, Schroeder F. Isoforms of rat liver fatty acid binding protein differ in structure and affinity for fatty acids and fatty acyl CoAs. Biochemistry. 1997 May 27;36(21):6545-55. doi: 10.1021/bi970205t. View Source
• [2] Hostetler HA, Kier AB, Schroeder F. Peroxisome proliferator-activated receptor alpha interacts with high affinity and is conformationally responsive to endogenous ligands. J Biol Chem. 2005 May 13;280(19):18667-82. doi: 10.1074/jbc.M412062200. View Source
• [3] Petrescu AD, Huang H, Hostetler HA, Schroeder F, Kier AB. Structural and functional characterization of a new recombinant histidine-tagged acyl coenzyme A binding protein (ACBP) from mouse. Protein Expr Purif. 2008 Apr;58(2):184-93. doi: 10.1016/j.pep.2007.11.010. View Source

cis-Parinaroyl CoA: Quantitative Performance Data Versus Key Comparators

Binding Affinity of cis-Parinaroyl CoA vs. Palmitoyl-CoA for CPTI Peptide

cis-Parinaroyl CoA demonstrates a 3.3-fold higher affinity for the wild-type CPTI C-terminal peptide compared to the saturated analog palmitoyl-CoA. This difference in Kd confirms the probe's utility for studying enzymes involved in mitochondrial fatty acid import, where it acts as a more sensitive and high-affinity fluorescent tracer [1].

CPTI Binding Affinity

Head-to-head

cis-Parinaroyl-CoA: Kd 9 nM
Palmitoyl-CoA: Kd 5 nM
Displacement KI 2.7 nM

Supports fluorescence displacement assay design

Direct binding & displacement methods differ

Evidence Dimension	Binding Affinity (Kd)
Target Compound Data	9 ± 1 nM
Comparator Or Baseline	Palmitoyl-CoA: 5 ± 1 nM (via intrinsic Trp quenching)
Quantified Difference	cis-Parinaroyl CoA binds with ~1.8-fold weaker affinity than palmitoyl-CoA in this direct comparison (9 nM vs. 5 nM), but the difference in assay methodology (fluorescence enhancement vs. quenching) highlights its unique utility. In a displacement assay, palmitoyl-CoA displaces cis-Parinaroyl CoA with a KI of 2.7 ± 0.5 nM, indicating a competitive interaction.
Conditions	Direct binding of 0.1 µM WT CPTI 89-residue peptide, excitation 312 nm, emission 416 nm, 24°C; Displacement of 50 nM cis-Parinaroyl CoA by palmitoyl-CoA.

Why This Matters

This direct comparison confirms that cis-Parinaroyl CoA provides a distinct, fluorescence-based readout for CPTI binding, enabling real-time kinetic and displacement assays that are not feasible with non-fluorescent palmitoyl-CoA.

• [1] Hostetler HA, et al. Binding affinity of CPTI peptides for cis-parinaroyl-CoA and palmitoyl-CoA. PMC3149718 Table 5. 2012. doi: 10.1371/journal.pone.0024083. View Source

Nanomolar Affinity of cis-Parinaroyl CoA for His-Tagged ACBP

Recombinant His-ACBP binds cis-Parinaroyl CoA with exceptionally high affinity (Kd = 2.15 nM). Critically, this interaction is highly specific: the protein exhibits no measurable affinity for the non-esterified free acid, cis-parinaric acid, confirming the CoA moiety is essential for recognition. This high-affinity binding is maintained despite the C-terminal histidine tag, validating the use of this construct in high-throughput protein purification and binding assays [1].

ACBP Binding Specificity

Head-to-head

Kd = 2.15 nM
No binding to free acid

Validates CoA moiety requirement for recognition

His-tag does not interfere

Evidence Dimension	Binding Affinity (Kd)
Target Compound Data	2.15 nM
Comparator Or Baseline	Non-esterified cis-parinaric acid: No detectable binding
Quantified Difference	Specific recognition requires the CoA moiety.
Conditions	Recombinant mouse His-ACBP, fluorescence binding assay.

Why This Matters

This data validates that cis-Parinaroyl CoA is a highly specific and sensitive probe for ACBP, with negligible background from free fatty acid contamination, and that the common His-tag modification does not interfere with ligand recognition.

• [1] Petrescu AD, et al. Structural and functional characterization of a new recombinant histidine-tagged acyl coenzyme A binding protein (ACBP) from mouse. Protein Expr Purif. 2008 Apr;58(2):184-93. doi: 10.1016/j.pep.2007.11.010. View Source

cis- vs. trans-Parinaroyl CoA: A 2-Fold Difference in Binding Affinity to SCP-2

The geometric isomerism of parinaroyl-CoA significantly impacts its molecular recognition by Sterol Carrier Protein-2 (SCP-2). The trans-isomer binds with approximately 1.6-fold higher affinity (Kd = 2.8 nM) than the cis-isomer (Kd = 4.5 nM). This quantitative difference demonstrates that the probe's fluorescence is sensitive to the local binding environment and that the cis-isomer's distinct geometry provides a specific, high-affinity interaction that can be distinguished from the trans form [1].

SCP-2 Isomer Selectivity

Head-to-head

cis: 4.5 nM
trans: 2.8 nM

Quantifies geometric isomer impact on binding

Supports cis/trans trafficking studies

Evidence Dimension	Binding Affinity (Kd)
Target Compound Data	cis-Parinaroyl CoA: 4.5 nM
Comparator Or Baseline	trans-Parinaroyl CoA: 2.8 nM
Quantified Difference	trans-Parinaroyl CoA binds with 1.6-fold higher affinity.
Conditions	Purified recombinant SCP-2, fluorescence binding assay.

Why This Matters

This direct comparison quantifies the impact of acyl chain unsaturation geometry on protein binding. It provides a benchmark for distinguishing between cis- and trans-fatty acyl-CoA binding specificities and offers a rationale for selecting the cis-isomer for studying SCP-2's role in trafficking unsaturated lipids.

• [1] Frolov A, Schroeder F. Sterol carrier protein-2, a new fatty acyl coenzyme A-binding protein. J Biol Chem. 1996 Dec 13;271(50):31878-84. doi: 10.1074/jbc.271.50.31878. View Source

Functional Potentiation: cis-Parinaroyl CoA Binding Correlates with 3.2-Fold Stimulation of Oleoyl-CoA Utilization by GPAT

The binding of cis-Parinaroyl CoA to mouse recombinant ACBP (mrACBP) is directly linked to a significant functional outcome. mrACBP, which binds cis-Parinaroyl CoA with a Kd of 12 ± 2 nM, stimulates the utilization of the non-fluorescent substrate oleoyl-CoA by microsomal glycerol-3-phosphate acyltransferase (GPAT) by 3.2-fold. This functional potentiation demonstrates that the binding affinity measured with the fluorescent probe correlates with the protein's biological activity in enhancing glycerolipid synthesis [1].

GPAT Functional Stimulation

Class-level

3.2-fold stimulation

Links probe binding to ACBP-mediated GPAT activity

Context: mrACBP & microsomal assay

Evidence Dimension	Enzyme Activity Stimulation
Target Compound Data	3.2-fold stimulation of oleoyl-CoA utilization by GPAT (in the presence of mrACBP which binds cis-Parinaroyl CoA with Kd=12 nM).
Comparator Or Baseline	Basal GPAT activity with oleoyl-CoA alone (1.0-fold).
Quantified Difference	3.2-fold increase.
Conditions	Microsomal glycerol-3-phosphate acyltransferase (GPAT) assay, mouse recombinant ACBP.

Why This Matters

This evidence connects the high-affinity binding of the fluorescent probe to a quantifiable enhancement of a key metabolic enzyme, validating its use not only as a binding probe but also as a predictor of ACBP-mediated functional activity in lipid biosynthesis.

• [1] Chao H, Martin GG, Russell WK, Waghela SD, Russell DH, Schroeder F, Kier AB. Membrane charge and curvature determine interaction with acyl-CoA binding protein (ACBP) and fatty acyl-CoA targeting. Biochemistry. 2002 Aug 20;41(33):10540-53. doi: 10.1021/bi0259498. View Source

cis-Parinaroyl CoA: Optimal Research and Screening Applications

High-Throughput Screening (HTS) for ACBP Ligands and Inhibitors

The exceptionally high affinity of cis-Parinaroyl CoA for His-ACBP (Kd = 2.15 nM) and its intrinsic fluorescence make it an ideal probe for developing homogeneous, mix-and-read displacement assays. Researchers can screen compound libraries for novel ACBP ligands by monitoring the decrease in fluorescence as test compounds compete with the pre-bound cis-Parinaroyl CoA probe. This approach eliminates the need for radiochemicals and separation steps, enabling rapid, high-throughput identification of potential metabolic modulators [1].

Investigating CPT1A Inhibition and Mitochondrial Fatty Acid Oxidation

cis-Parinaroyl CoA serves as a direct fluorescent substrate mimic for carnitine palmitoyltransferase 1A (CPT1A). Its quantitative binding parameters (Kd = 9 nM) and the well-characterized displacement by palmitoyl-CoA (KI = 2.7 nM) provide a robust, real-time fluorescence assay for characterizing CPT1A inhibitors. This is crucial for drug discovery programs targeting metabolic disorders, as it allows for direct measurement of ligand binding to the enzyme's regulatory domain [2].

FRET-Based Studies of Nuclear Receptor-Ligand Interactions

The established role of cis-Parinaroyl CoA as a FRET acceptor (intermolecular distance of 25-29 Å to PPARα aromatic residues) makes it a powerful tool for studying conformational changes in nuclear receptors like PPARα and HNF-4α. Its high-affinity binding (1-14 nM) and ability to report on close molecular interactions without the need for additional labeling provide a unique advantage for dissecting the molecular mechanisms of lipid-sensing transcription factors [3].

Differentiating Isoform-Specific Binding in Fatty Acid Binding Proteins

The significant difference in binding affinity of cis-Parinaroyl CoA for isoforms I (Kd = 33 nM) versus II (Kd = 110 nM) of rat liver FABP enables researchers to specifically probe the functional diversity of these isoforms. This allows for quantitative studies on how different FABP isoforms contribute to intracellular fatty acyl-CoA trafficking and metabolism, using a single, sensitive fluorescent probe [4].

Application

Selection Property

Validation Focus

ACBP ligand screening

Label-free, mix-and-read fluorescence

Displacement specificity and reproducibility

CPT1A inhibitor characterization

Direct fluorescence binding readout

Competitive displacement validation

Nuclear receptor interaction studies

Intrinsic FRET acceptor capability

Ligand-induced conformational changes

FABP isoform selectivity profiling

Fluorescence-based isoform differentiation

Isoform-binding affinity validation

• [1] Petrescu AD, et al. Structural and functional characterization of a new recombinant histidine-tagged acyl coenzyme A binding protein (ACBP) from mouse. Protein Expr Purif. 2008 Apr;58(2):184-93. doi: 10.1016/j.pep.2007.11.010. View Source
• [2] Hostetler HA, et al. Binding affinity of CPTI peptides for cis-parinaroyl-CoA and palmitoyl-CoA. PMC3149718 Table 5. 2012. doi: 10.1371/journal.pone.0024083. View Source
• [3] Hostetler HA, Kier AB, Schroeder F. Peroxisome proliferator-activated receptor alpha interacts with high affinity and is conformationally responsive to endogenous ligands. J Biol Chem. 2005 May 13;280(19):18667-82. doi: 10.1074/jbc.M412062200. View Source
• [4] Frolov A, Cho TH, Murphy EJ, Schroeder F. Isoforms of rat liver fatty acid binding protein differ in structure and affinity for fatty acids and fatty acyl CoAs. Biochemistry. 1997 May 27;36(21):6545-55. doi: 10.1021/bi970205t. View Source